Optical imaging of objects at the nanometric scale is limited by light diffraction, and for this reason several sub-diffractive optical microscopy techniques have been developed in the last decades. In this article we present an optical laser microscope specifically designed for detection of nano-materials exploiting the Mie scattering between the evanescent wave generated by a laser beam travelling in a transparent substrate through total internal reflection and the nano-objects deposited on the substrate itself. The setup, including the laser source, can be fully integrated inside an optical microscope requiring only a geometric alignment with the substrate thus reducing the complexity and the cost. We also report two possible applications: quantitative detection of Au nanoparticles in the 20-100 nm size range and semi-quantitative detection of virions immobilized on the substrate through bioreceptor / antigen binding, including, but not limited to, SARS-CoV-2. A minimum virus amount of ≈105 in the reaction volume is observed. The results presented here open the route towards unprecedent applications in molecular biology or molecular diagnostics.

Drug abuse is a global issue, requiring diverse techniques for recognition of drug of interest. One such illicit drug that is abused worldwide is Methamphetamine (METH). It is an addictive and illicit substance that severely affects the central nervous system. Similar to many other illicit substances, recognition of METH in biological fluids and in more diverse matrices such as wastewater, is a topic of great interest to the government and law enforcement agencies. With the rise of nanotechnology that relies on exploiting the properties of certain materials at a scale down to their nanometer range in conjunction with aptamers, molecularly imprinted polymers as well as antibodies have gained much attention over the last decade. The scope and appositeness of nanomaterials have significant characteristics that are highly suitable for recognition of illicit chemical compounds such as METH. This comprehensive review focuses on the detection of METH using nanoparticles in real world samples such as biological fluids and wastewater, while discussing varieties of materials used as nanoparticles and that aid in its recognition. It also offers insights into future opportunities and challenges that come with the use of nanotechnology in sensing applications.

Excessive protein excretion in human urine is an early and sensitive marker of diabetic nephropathy, primary and secondary renal disease. Kidney problems, particularly chronic kidney disease, remain among the few growing causes of mortality in the world. Therefore, it is important to develop efficient, expressive, and low-cost method for protein determination. Surface-enhanced Raman spectroscopy (SERS) methods are potential candidates to achieve those criteria. In this paper, the SERS method was developed to distinguish patients with proteinuria and the healthy group. Two types of commercial gold nanoparticles with a diameter of 60 nm and 100 nm were employed to prepare substrates for the analysis of 78 samples of unique patients. Data analysis by the PCA-LDA algorithm, and the ROC curves, gave results for diagnostic figures of merits. Sensitivity, specificity, accuracy, and AUC were 0.79, 0.89, 0.85, and 0.90 for the set with 60 nm Au NPs, respectively. Sensitivity, specificity, accuracy, and AUC were 0.79, 0.98, 0.90, and 0.91 for the set with 100 nm Au NPs, respectively. The results show the potential of SERS spectroscopy in differentiating between patients with proteinuria and healthy individuals for clinical diagnostics.

In order to favor the potential in improving both oncologic and cosmetic results in breast cancer therapy, an Ultrasound (US) probe that increases cancer ablation volume and preserves neighboring healthy tissues in a modeled realistic breast from being ablated is designed using a finite element analysis (FEA) tool in this work. The acoustic pressure field and focal point of the Focused Ultrasound (FUS) are characterized by optimizing the transducer's frequency at 1.3 MHz and the initial water temperature at 20 °C. These optimal conditions yield qualitative properties of the FUS at the focal point, which are extended to wider areas to achieve quantitative results by displacing the probe at reduced time intervals of less than 60s. An elliptical focal volume of 10.2 mm (along the beam axis) × 4 mm (in the transverse direction) at 50s of dosing for a tumor diameter of 10 mm has been generated. Furthermore, a fractional healthy tissue damage of 2.1%, a rise in temperature of 99 °C above the ablation threshold temperature (42 °C) at 100 s of sonication, and an increase in pressure oscillation (favoring cavitation) at the focus are achieved. The optimal conditions of the setup are subjected to sensitivity tests and are found to be mostly sensitive to variations of the transducer frequency on which depend the attenuation coefficient and thermal conductivity of the tissue as well as the surface intensity of the transducer.

In this research paper, we propose a refractive index (RI) based plasmonic nanosensor comprising of metal-insulator-metal (MIM) waveguide and octagonal resonator embedded with gold nanorods. With the help of the finite element method (FEM), spectral characteristics are analyzed to determine the detection ability of the sensor in different wavelengths of the mid-infrared (MIR) range. By modifying important parameters and following a linear relationship between the transmittance profile and changes in the refractive index, the functionality of refractive index sensing is also studied. After optimization, the optimal structure achieved the sensitivity of 13,157 nm/RIU (Refractive Index Unit), which is the highest sensitivity recorded in plasmonic MIM waveguide-based sensors, as well as a high dip strength of 0.675921. Using gold nanorods, the plasmonic sensor can increase the sensitivity by 65.51%. The sensing resolution of the sensor is 7.6 × 10−8 for dielectrics with refractive indices from 1.32 to 1.38. Furthermore, the proposed sensor can be used as a nanophotonic device. Also, the refractive index detection range is excellent for different liquids (e.g., seawater, distilled water, water, mineral water, air, and optic oil). The designed structure is simple and easy to fabricate, so it can be used in nanometer-scale refractive index sensors. It can be a potential alternative to silver-based sensors due to its chemical stability and satisfactory performance in refractive index and biosensing.

In this article, we first report the fabrication of pullulan-stabilized gold nanoparticles tablet (AuNPs-pTab) as a point-of-care (POC) analytical device using pullulan-AuNPs solution (AuNPs-pSol) without any additional tablet forming ingredient and then use AuNPs-pTab as a colorimetric sensor for glucose detection in human saliva samples. The AuNPs-pTab sensor fabrication comprises three steps: 1) synthesis of AuNPs-pSol, 2) formation of AuNPs-pTab in an oven at 50 °C for 30 min, and 3) colorimetric detection of glucose using AuNPs-pTab as peroxidase-mimic enzymatic activity employing TMB-H2O2 system. AuNPs-pSol was synthesized by one-pot two-steps method using gold (III) chloride and pullulan as an all-in-one reagent; reducing/stabilizing/tablet forming agent followed by casting of AuNPs-pTab. The fabricated tablet was characterized using UV–vis, FTIR, TEM, DLS, and zeta potential analysis, and results were compared with AuNPs-pSol. The morphology of nanoparticles in tablet was similar to the AuNPs in solution phase. The AuNPs-pTab is stable for >6 months as compared to AuNPs-pSol which lost stability after one month. The peroxidase-mimic enzymatic behavior of AuNPs-pTab was 25% better than AuNPs-pSol as depicted by the development of intense blue color of oxidized TMB. The effect of pH, temperature, and concentration of TMB as well as AuNPs-pTab was studied to see their impact on glucose assay. The reaction rate was calculated using Michaelis Menten's model of TMB oxidation while the calibration curve for glucose monitoring is fitted using a dose-response equation with a linear range of 0–5 μM of glucose. The limit of detection (LoD) for H2O2 was found to be 28.7 μM in the buffer while it was 38.2 and 163.04 μM for glucose in buffer and artificial human saliva, respectively. Percentage recovery for real human saliva was calculated as 93.6–107.7%. Our newly proposed AuNPs-pTab sensor has shown excellent peroxidase-like activity and provides an easy substitute for AuNPs solution with enhanced catalytic efficiency. Moreover, the AuNPs-pTab sensor is a promising platform for POC devices due to its fulfillment of ASSURED criteria. AuNPs-pTab sensor opens a new horizon in disease diagnosis due to its ability to detect H2O2 which is a potential biomarker for many diseases. Our work is appealing to researchers working in nanotechnology, and the development of new bioassays as well as POC devices.

A noninvasive sensor was developed on a flexible, nano-porous substrate with the capability to detect cortisol passively from human sweat. A Machine Learning (ML) algorithm was also developed to analyze sensor data to detect rising and falling trends of cortisol with time, which can potentially inform the wearer of rising or falling cortisol levels. Sensor response was measured by Electrochemical Impedance Spectroscopy (EIS) assay with spiked synthetic sweat within the physiological concentration range of cortisol, for which responses to low, medium, and high concentrations were significant. Calibration studies established a dynamic range of 8–140 ng/ml and EIS demonstrated a dose-dependent response and operational frequency range of 100–500 Hz. Inter-assay and intra-assay variations were below 20%. One-way ANOVA and post hoc Tukey test established significant response (p < 0.05) to different concentrations of cortisol. EIS was performed with dosing ranging from high-low and low-high concentrations of cortisol, to simulate rising and falling cortisol levels over time. Rate of change of response to shifts in cortisol concentration was used to train a weighted K nearest neighbor (KNN) machine learning algorithm to detect and classify increasing and decreasing cortisol in sweat. Accuracy was validated to be 100% by k means cross validation. Sensor analysis of sweat samples from human subjects showed a 100% accuracy in testing with the algorithm along with a 100% True positive and 0% False negative rate, thus showing that a wearable sweat sensor can be used with ML to detect rising and falling trends in cortisol for on demand, noninvasive sensing.

Recent outbreaks of infectious diseases such as Covid-19 that have fever as one of the symptoms drive the search for systems to track people with fever quickly and non-contact, also known as sanitary barriers. The use of non-contact infrared-based instruments, especially the infrared thermal imager, has widely spread. However, the screening process has presented low performance. This article addresses the choice of regions of interest on the human face for the analysis of the individual's fever, deals with the temperature thresholds used for this analysis, as well as the way to issue the recommendation to screen the person or not. The data collection and statistical analysis of temperatures of 198 volunteers allowed us to study and define the most appropriate face regions as targets for these barriers, as well as the temperature thresholds to be used for screening for each of these regions. Besides, the paper presents a probabilistic method based on the metrological quality of the sanitary barrier to the emission of recommendation for screening potentially febrile people. The developed method was tested in feverish and non-febrile volunteers, showing complete assertiveness in the tested cases.

Expensive, time-consuming and labour-intensive solvent-extraction and liquid-chromatography methods are the industry's current gold standard for antibiotic residue quantification. A novel immunoassay methodology and system for the rapid detection of clinically relevant levels of tetracycline residues found in food-producing animal tissues is described. Anti-tetracycline antibody-coated paramagnetic particles were used for the specific capture of tetracycline in spiked buffer (with and without a 1% pork muscle tissue suspension) and quantified via an analytically-sensitive in-house magnetometer instrument. Detection of tetracycline between 0.1 μg/mL - 1 μg/mL was achieved, with a readout time (including sample treatment) presented in 20 min. The magneto-immunoassay described provides a rapid, low-cost, de-skilled and analytically-sensitive solution for tetracycline screening at the point-of-sampling, with potential applications for other prevalent antibiotic families used in the international farming and food industry.

In this work, we were going to generate first- and second-order electrochemical and spectroscopic data to investigate inhibition of the carbonic anhydrase II (CA II) by acetazolamide (AZ), dorzolamide (DZ) and methazolamide (MZ) which enabled us to have a deep insight to the mechanism of these inhibitions. MCR-ALS and PARAFAC were chosen for chemometric analyses of the data and after data resolution, spectral and voltammetric profiles and concentration profiles were obtained which helped us to obtain qualitative information about inhibition of the CA II which was completed by molecular docking and hard-modeling of the data. Our results showed that order of the inhibition of the CA II was occurred according to MZ > DZ > AZ. According to the results of inhibition of the CA II, the MZ was used to develop a novel amperometric method for determination of the CA II which was not electroactive. The sensor response was linearly correlated with concentration of the CA II in the range of 0–20 nM with a limit of detection (LOD) of 0.21 nM and a sensitivity of 0.57 μA nM−1. The developed method was stable, selective and sensitive for the determination of the CA II.